Cas no 898776-29-9 (4-Bromo-4'-pyrrolidinomethyl benzophenone)

• Product Name: 4-Bromo-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-29-9
• MF: C₁₈H₁₈BrNO
• MW: 344.245624065399
• MDL: MFCD03841511
• CID: 872917
• PubChem ID: 24724344
• Update Time: 2025-11-07

4-Bromo-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4-BROMO-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 4-BROMO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• (4-Bromophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016019746
• DTXSID60642743
• 898776-29-9
• MFCD03841511
• 4-bromo-4'-pyrrolidinomethylbenzophenone
• 4-Bromo-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841511
• Inchi： 1S/C18H18BrNO/c19-17-9-7-16(8-10-17)18(21)15-5-3-14(4-6-15)13-20-11-1-2-12-20/h3-10H,1-2,11-13H2
• InChI Key： CBQYQXBIDBDXMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 343.05700
• Monoisotopic Mass: 343.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.21380

Additional information on 4-Bromo-4'-pyrrolidinomethyl benzophenone

Recent Advances in the Study of 4-Bromo-4'-pyrrolidinomethyl benzophenone (CAS: 898776-29-9)

4-Bromo-4'-pyrrolidinomethyl benzophenone (CAS: 898776-29-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific protein-protein interactions (PPIs) and enzymatic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanistic insights and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 4-Bromo-4'-pyrrolidinomethyl benzophenone derivatives to enhance their binding affinity for bromodomain-containing proteins, which are critical epigenetic regulators involved in cancer and inflammatory diseases. The researchers employed a combination of molecular docking and structure-activity relationship (SAR) analyses to identify key modifications that improve the compound's selectivity and potency. Their results demonstrated that the pyrrolidinomethyl moiety plays a pivotal role in stabilizing interactions with the target proteins, suggesting its utility as a scaffold for further drug design.

In another investigation, researchers utilized 4-Bromo-4'-pyrrolidinomethyl benzophenone as a photoaffinity probe to study the binding sites of histone deacetylases (HDACs), a class of enzymes implicated in gene expression regulation. The study, featured in ACS Chemical Biology (2024), employed cross-linking mass spectrometry to map the compound's interactions with HDAC isoforms. The findings revealed a unique binding mode that could inform the development of isoform-specific HDAC inhibitors, offering new avenues for treating neurodegenerative disorders and cancer.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4-Bromo-4'-pyrrolidinomethyl benzophenone as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlights the compound's versatility in medicinal chemistry, particularly its ability to serve as a building block for compounds targeting tyrosine kinases associated with autoimmune diseases. This innovation underscores the growing industrial interest in leveraging this chemical entity for therapeutic development.

Despite these promising advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Bromo-4'-pyrrolidinomethyl benzophenone derivatives. A preclinical study published in European Journal of Pharmaceutical Sciences (2024) reported limited oral bioavailability due to poor solubility and metabolic instability. However, formulation strategies such as nanoparticle encapsulation and prodrug approaches are being explored to address these limitations, as discussed in a recent review article in Advanced Drug Delivery Reviews (2024).

In conclusion, 4-Bromo-4'-pyrrolidinomethyl benzophenone (CAS: 898776-29-9) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in targeting diverse biological pathways, while efforts to improve its drug-like properties are underway. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutics.